![molecular formula C20H23N3O2 B2570359 N-methyl-N-({1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl}methyl)acetamide CAS No. 931338-08-8](/img/structure/B2570359.png)
N-methyl-N-({1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl}methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-({1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl}methyl)acetamide, commonly known as MMB or MMB-2201, is a synthetic cannabinoid that belongs to the indole family. It was first identified in 2014 as a designer drug and has gained popularity among recreational drug users due to its psychoactive effects. However, MMB-2201 has also shown potential in scientific research for its unique properties and mechanism of action.
Mechanism of Action
MMB-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are primarily located in the brain and immune system, respectively. Activation of these receptors by MMB-2201 results in a cascade of cellular signaling events that ultimately leads to the psychoactive effects of the drug. MMB-2201 has a high affinity for the CB1 receptor, which is responsible for the majority of its effects.
Biochemical and Physiological Effects:
MMB-2201 has a range of biochemical and physiological effects, including altered perception, mood, and cognition. It has been shown to increase heart rate, blood pressure, and body temperature, and can cause anxiety, paranoia, and hallucinations. Long-term use of MMB-2201 can lead to addiction and withdrawal symptoms.
Advantages and Limitations for Lab Experiments
MMB-2201 has several advantages as a research tool, including its potency, selectivity for the CB1 receptor, and ability to cross the blood-brain barrier. However, it also has limitations, such as its potential for abuse and lack of specificity for other cannabinoid receptors. Researchers must use caution when working with MMB-2201 and follow strict safety protocols to minimize the risk of harm.
Future Directions
There are several potential future directions for research on MMB-2201, including investigating its therapeutic potential for conditions such as chronic pain, anxiety, and depression. Researchers could also explore the effects of MMB-2201 on other physiological systems, such as the cardiovascular and immune systems. Additionally, new synthetic cannabinoids are constantly being developed, and further studies may be needed to fully understand the effects and risks of these compounds.
Synthesis Methods
MMB-2201 is synthesized through a multistep process that involves the reaction of 2-(3-methylphenoxy)ethylamine with 2-(aminomethyl)benzimidazole to form the intermediate product. The intermediate is then reacted with N-methylacetamide to produce MMB-2201. The synthesis of MMB-2201 requires specialized equipment and expertise and should only be conducted by trained professionals.
Scientific Research Applications
MMB-2201 has shown potential in scientific research for its unique properties and mechanism of action. It has been used in studies to investigate the cannabinoid receptor system and its role in various physiological processes such as pain, appetite, and mood. MMB-2201 has also been used to study the effects of synthetic cannabinoids on the brain and their potential for abuse.
properties
IUPAC Name |
N-methyl-N-[[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2/c1-15-7-6-8-17(13-15)25-12-11-23-19-10-5-4-9-18(19)21-20(23)14-22(3)16(2)24/h4-10,13H,11-12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTHXWZKWTHGNHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.